Cas no 4422-05-3 (1,2-Cyclododecanediol, (1R,2S)-rel-)

• Product Name: 1,2-Cyclododecanediol, (1R,2S)-rel-
• CAS No: 4422-05-3
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1516022
• PubChem ID: 12723353
• Update Time: 2025-04-21

1,2-Cyclododecanediol, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclododecanediol, (1R,2S)-rel-
• 4422-05-3
• DTXSID501015996
• SCHEMBL7515202
• 1,2-Cyclododecanediol #
• (1R,2S)-cyclododecane-1,2-diol
• AKOS015911081
• cis-1,2-Cyclododecanediol

• Inchi： 1S/C12H24O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-14H,1-10H2/t11-,12+
• InChI Key： HAMFVYJFVXTJCJ-TXEJJXNPSA-N
• SMILES： O[C@@H]1CCCCCCCCCC[C@@H]1O

Computed Properties

• Exact Mass: 200.178
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols